Cas no 4876-06-6 (2-hydroxy-4-[9-(3,4,5-trimethoxyphenyl)-5-thia-1,2,7,8-tetrazabicyclo[4.3.0]nona-6,8-dien-3-ylidene]cyclohexa-2,5-dien-1-one)

• Product Name: 2-hydroxy-4-[9-(3,4,5-trimethoxyphenyl)-5-thia-1,2,7,8-tetrazabicyclo[4.3.0]nona-6,8-dien-3-ylidene]cyclohexa-2,5-dien-1-one
• CAS No: 4876-06-6
• MF: C₁₉H₁₈N₄O₅S
• MW: 414.435022830963
• CID: 4002687
• PubChem ID: 5204632
• Update Time: 2025-04-22

2-hydroxy-4-[9-(3,4,5-trimethoxyphenyl)-5-thia-1,2,7,8-tetrazabicyclo[4.3.0]nona-6,8-dien-3-ylidene]cyclohexa-2,5-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-[9-(3,4,5-trimethoxyphenyl)-5-thia-1,2,7,8-tetrazabicyclo[4.3.0]nona-6,8-dien-3-ylidene]cyclohexa-2,5-dien-1-one
• DTXSID00425714
• 4876-06-6
• SCHEMBL4343293
• 4-[3-(3,4,5-trimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-yl]benzene-1,2-diol
• ZINC05046887
• STL299588
• AKOS022114534

• Inchi： 1S/C19H18N4O5S/c1-26-15-7-11(8-16(27-2)17(15)28-3)18-20-21-19-23(18)22-12(9-29-19)10-4-5-13(24)14(25)6-10/h4-8,24-25H,9H2,1-3H3
• InChI Key： RTBGWUFZRLDWDT-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(C3C=C(C(=C(C=3)OC)OC)OC)N2N=C(C2C=CC(=C(C=2)O)O)C1

Computed Properties

• Exact Mass: 414.09979
• Monoisotopic Mass: 414.09979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 133
• XLogP3: 2.8

Experimental Properties

• Density: 1.5
• Boiling Point: 635.4°C at 760 mmHg
• Flash Point: 338.1°C
• Refractive Index: 1.698